Cas no 1805414-90-7 (4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide)
4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide
-
- Inchi: 1S/C6H4ClF2N3O4S/c7-4-2(12(13)14)1-11-6(17(10,15)16)3(4)5(8)9/h1,5H,(H2,10,15,16)
- InChI Key: HHMGYBPYZOAMJJ-UHFFFAOYSA-N
- SMILES: ClC1C(=CN=C(C=1C(F)F)S(N)(=O)=O)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 395
- XLogP3: 0.8
- Topological Polar Surface Area: 127
4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029045621-1g |
4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide |
1805414-90-7 | 97% | 1g |
$1,445.30 | 2022-04-01 |
4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide
Recent Advances in the Study of 4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide (CAS: 1805414-90-7)
4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide (CAS: 1805414-90-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonamide and nitropyridine moieties, has been the subject of recent studies due to its potential applications in drug discovery and development. The presence of difluoromethyl and nitro groups enhances its reactivity and biological activity, making it a promising candidate for further investigation.
Recent research has focused on the synthesis and optimization of 4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide to improve its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts are crucial for ensuring the reproducibility and scalability of the synthesis process, which is essential for its potential use in pharmaceutical applications.
In addition to its synthetic aspects, the biological activity of 4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide has been explored in various in vitro and in vivo models. Preliminary studies suggest that this compound exhibits inhibitory effects on specific enzymatic targets, which could be leveraged for the development of novel therapeutics. For instance, its interaction with certain sulfonamide-binding proteins has been investigated, revealing potential applications in the treatment of bacterial infections and other diseases.
The pharmacological profile of 4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide is also under scrutiny, with researchers examining its pharmacokinetics and toxicity. Early findings indicate that the compound has a favorable absorption and distribution profile, although further studies are needed to assess its metabolic stability and potential side effects. These investigations are critical for determining the compound's suitability for clinical development.
Moreover, computational modeling and molecular docking studies have been conducted to predict the binding affinity and mechanism of action of 4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide with various biological targets. These in silico approaches provide valuable insights into the compound's mode of interaction at the molecular level, facilitating the design of more potent and selective derivatives.
In summary, 4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide (CAS: 1805414-90-7) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique chemical structure and potential biological activities make it a compelling candidate for further exploration. Ongoing studies aim to elucidate its full therapeutic potential and address any challenges related to its synthesis and application. As research progresses, this compound may pave the way for the development of innovative treatments for a range of medical conditions.
1805414-90-7 (4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)